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Compound of Interest

Compound Name: N-Benzyl-N-ethyl-m-toluidine

Cat. No.: B090250 Get Quote

FOR IMMEDIATE REFERENCE: ESSENTIAL SAFETY AND HANDLING PROTOCOLS

This document provides critical safety and logistical information for the handling and disposal of

N-Benzyl-N-ethyl-m-toluidine (CAS No. 119-94-8), a tertiary aromatic amine used in various

research and development applications.[1][2] Adherence to these protocols is paramount for

ensuring the safety of laboratory personnel and minimizing environmental impact. This guide is

intended for researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
N-Benzyl-N-ethyl-m-toluidine is classified as a hazardous substance, being toxic if

swallowed, in contact with skin, or if inhaled.[1][3] The primary routes of exposure are dermal

contact and inhalation.[1] Therefore, a comprehensive PPE strategy is the first line of defense.

Table 1: Personal Protective Equipment (PPE) for Handling N-Benzyl-N-ethyl-m-toluidine
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Protection Level Equipment Purpose & Specifications

Primary Engineering Control Certified Chemical Fume Hood

To minimize inhalation

exposure to vapors. All

handling of the liquid form

should be performed within a

functioning and certified fume

hood.

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles protect against

splashes. A face shield

provides broader protection

and should be worn in

conjunction with goggles,

especially when handling

larger quantities or during

vigorous reactions.

Hand Protection
Chemical-Resistant Gloves

(Nitrile or Neoprene)

To prevent skin contact.

Double-gloving is

recommended. Change gloves

frequently, and immediately if

contaminated.

Body Protection
Flame-Resistant Laboratory

Coat

To protect skin and personal

clothing from contamination.

Foot Protection
Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills and

falling objects.

Respiratory Protection NIOSH-Approved Respirator

Required only if working

outside of a fume hood or if

engineering controls are

insufficient. The type of

respirator will depend on the

specific conditions of

exposure.

Operational Plan: Step-by-Step Handling Protocol
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A systematic approach is crucial for the safe handling of N-Benzyl-N-ethyl-m-toluidine in a

laboratory setting.

Experimental Protocol: Safe Handling of N-Benzyl-N-ethyl-m-toluidine

Pre-Handling Preparation:

Conduct a thorough risk assessment for the planned experiment.

Ensure a safety shower and eyewash station are readily accessible and unobstructed.

Verify that the chemical fume hood is functioning correctly.

Don all required PPE as outlined in Table 1 before entering the designated handling area.

Handling the Chemical:

Weighing/Measuring: If transferring from a larger container, do so slowly and carefully

within the fume hood to avoid splashing. Use appropriate, clean, and dry glassware.

Dissolving: When preparing solutions, add the N-Benzyl-N-ethyl-m-toluidine to the

solvent slowly while stirring to prevent splashing.

Reactions: Set up all reaction apparatus securely within the fume hood. Ensure all joints

are properly sealed.

Post-Handling Procedures:

Decontamination: After handling, decontaminate all surfaces, glassware, and equipment

that may have come into contact with the chemical. Wipe down the work area in the fume

hood with an appropriate solvent (e.g., acetone or ethanol), followed by a cleaning agent.

Glove Removal: Remove gloves using the proper technique to avoid skin contact with the

outer surface. Dispose of them as hazardous waste.

Hand Washing: Wash hands and arms thoroughly with soap and water after completing

work and before leaving the laboratory.
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Disposal Plan: Managing N-Benzyl-N-ethyl-m-
toluidine Waste
All waste containing N-Benzyl-N-ethyl-m-toluidine must be treated as hazardous waste.

Under no circumstances should it be disposed of down the drain or in regular trash.

Disposal Protocol for N-Benzyl-N-ethyl-m-toluidine Waste

Waste Segregation:

Liquid Waste: Collect all liquid waste containing N-Benzyl-N-ethyl-m-toluidine in a

dedicated, properly labeled, and sealed hazardous waste container. The container should

be compatible with the chemical.

Solid Waste: Any solid materials contaminated with N-Benzyl-N-ethyl-m-toluidine (e.g.,

pipette tips, gloves, absorbent materials from spills) must be collected in a separate,

clearly labeled, and sealed hazardous waste bag or container.

Container Labeling:

All hazardous waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "N-Benzyl-N-ethyl-m-toluidine," and a description of the contents (e.g.,

"solution in methanol").

Storage:

Store hazardous waste containers in a designated, secure, and well-ventilated satellite

accumulation area, away from incompatible materials.

Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor. Follow

all local, state, and federal regulations.

Quantitative Data Summary
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The following table summarizes the available quantitative data for N-Benzyl-N-ethyl-m-
toluidine. Specific toxicological data (LD50, LC50) and occupational exposure limits for this

compound are not readily available in the public domain. Data for the related compound, m-

toluidine, is provided for reference and should be interpreted with caution.

Table 2: Physical, Chemical, and Toxicological Properties

Property Value Source

Chemical Name N-Benzyl-N-ethyl-m-toluidine [2]

CAS Number 119-94-8 [1]

Molecular Formula C16H19N [1]

Molecular Weight 225.33 g/mol [4]

Appearance Colorless to light yellow liquid [5]

Boiling Point 161 - 162 °C [1]

Flash Point 77.2 °C [1]

Density 0.77 g/cm³ [1]

Acute Toxicity (Oral) Toxic if swallowed [1]

Acute Toxicity (Dermal) Toxic in contact with skin [1]

Acute Toxicity (Inhalation) Toxic if inhaled [1]

LD50 (Oral, Rat) - m-toluidine 450 - 1430 mg/kg

Occupational Exposure Limit

(ACGIH TLV-TWA) - m-

toluidine

2 ppm

Disclaimer: Toxicological data for m-toluidine is provided for informational purposes only due to

the lack of specific data for N-Benzyl-N-ethyl-m-toluidine. This information should be used

with caution as the toxicological properties of the two compounds may differ.
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The following diagrams illustrate the key workflows for ensuring safety when handling N-
Benzyl-N-ethyl-m-toluidine.

PPE Selection for N-Benzyl-N-ethyl-m-toluidine Handling

Start: Handling N-Benzyl-N-ethyl-m-toluidine

Work in a Certified
Chemical Fume Hood

Wear Chemical Splash Goggles
& Face Shield

Wear Chemical-Resistant Gloves
(Double-Gloved)

Wear a Flame-Resistant
Lab Coat

Wear Closed-Toe,
Chemical-Resistant Shoes

Proceed with Handling
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Caption: PPE Selection Workflow for Handling N-Benzyl-N-ethyl-m-toluidine.

Operational and Disposal Workflow for N-Benzyl-N-ethyl-m-toluidine
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Caption: Operational and Disposal Workflow for N-Benzyl-N-ethyl-m-toluidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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